Cas no 791012-59-4 (5-hydrazinyl-1-methyl-1H-1,3-benzodiazole)

5-hydrazinyl-1-methyl-1H-1,3-benzodiazole structure
791012-59-4 structure
Product Name:5-hydrazinyl-1-methyl-1H-1,3-benzodiazole
CAS No:791012-59-4
MF:C8H10N4
MW:162.19180059433
CID:555359
PubChem ID:12549738
Update Time:2023-11-27

5-hydrazinyl-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,5-hydrazinyl-1-methyl-
    • 1H-Benzimidazole,5-hydrazino-1-methyl- (9CI)
    • 5-hydrazinyl-1-methyl-1H-benzo[d]imidazole
    • 5-hydrazinyl-1-methyl-1H-1,3-benzodiazole
    • Inchi: 1S/C8H10N4/c1-12-5-10-7-4-6(11-9)2-3-8(7)12/h2-5,11H,9H2,1H3
    • InChI Key: KNZMODSCSZAFBE-UHFFFAOYSA-N
    • SMILES: N1(C)C=NC2C=C(C=CC1=2)NN

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 55.9

5-hydrazinyl-1-methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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